Cas no 877636-37-8 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate)

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate structure

877636-37-8 structure

Product Name:6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate

CAS No:877636-37-8

MF:C₁₈H₁₃N₃O₆S

MW:399.377322912216

CID:5790369

PubChem ID:7217936

Update Time:2023-12-26

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- SR-01000020398
- AKOS024654790
- [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-nitrobenzoate
- SR-01000020398-1
- F2510-0119
- 877636-37-8
- 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-nitrobenzoate
- 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate
- 4H-Pyran-4-one, 2-[[(4-methyl-2-pyrimidinyl)thio]methyl]-5-[(2-nitrobenzoyl)oxy]-
- 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate
- Inchi： 1S/C18H13N3O6S/c1-11-6-7-19-18(20-11)28-10-12-8-15(22)16(9-26-12)27-17(23)13-4-2-3-5-14(13)21(24)25/h2-9H,10H2,1H3
- InChI Key： LNRULBJCPMVPFZ-UHFFFAOYSA-N
- SMILES： S(C1N=CC=C(C)N=1)CC1=CC(C(=CO1)OC(C1C=CC=CC=1[N+](=O)[O-])=O)=O

Computed Properties

Exact Mass: 399.05250632g/mol
Monoisotopic Mass: 399.05250632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 689
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 150Å²

Experimental Properties

Density: 1.50±0.1 g/cm3(Predicted)
Boiling Point: 625.0±55.0 °C(Predicted)
pka: 0.79±0.40(Predicted)

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate Pricemore >>

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